Cas no 2409597-35-7 (2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride)

2-(1,2,3,6-Tetrahydropyridin-4-yl)benzoic acid hydrochloride is a chemically stable intermediate with applications in pharmaceutical research and organic synthesis. Its tetrahydropyridine moiety enhances reactivity, making it valuable for constructing complex heterocyclic frameworks. The hydrochloride salt improves solubility and handling, facilitating purification and storage. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, including potential CNS-targeting agents. Its structural features allow for further functionalization, enabling diverse derivatization pathways. High-purity grades ensure reproducibility in synthetic workflows. Suitable for controlled reactions under inert conditions, it serves as a versatile building block in drug discovery and preclinical studies.
2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride structure
2409597-35-7 structure
Product Name:2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride
CAS No:2409597-35-7
MF:C13H16ClNO2
MW:253.724642753601
CID:5213901
Update Time:2025-06-12

2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride
    • Benzoic acid, 2-(1,2,3,6-tetrahydro-4-pyridinyl)-, methyl ester, hydrochloride (…
    • Inchi: 1S/C13H15NO2.ClH/c1-16-13(15)12-5-3-2-4-11(12)10-6-8-14-9-7-10;/h2-6,14H,7-9H2,1H3;1H
    • InChI Key: OWHGQHOJXLULFI-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1C1=CCNCC1)(=O)OC.Cl

2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR321513-250mg
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate hydrochloride
2409597-35-7
250mg
£165.00 2025-02-20
Apollo Scientific
OR321513-1g
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate hydrochloride
2409597-35-7
1g
£495.00 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1588446-250mg
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate hydrochloride
2409597-35-7 98%
250mg
¥1847 2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1588446-1g
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate hydrochloride
2409597-35-7 98%
1g
¥5534 2023-03-11
abcr
AB597758-250mg
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate hydrochloride; .
2409597-35-7
250mg
€333.70 2024-07-19
abcr
AB597758-1g
Methyl 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoate hydrochloride; .
2409597-35-7
1g
€921.10 2024-07-19

2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride Related Literature

Additional information on 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride

2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride: An Overview of Its Structure, Properties, and Applications

2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride (CAS No. 2409597-35-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a substituted benzoic acid, characterized by its unique structural features and pharmacological properties. In this article, we will delve into the chemical structure, physical and chemical properties, and the latest research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride is defined by its core benzoic acid moiety and the 1,2,3,6-tetrahydropyridine ring. The benzoic acid group is attached to the 2-position of the benzene ring, while the tetrahydropyridine ring is linked at the 4-position. The hydrochloride salt form ensures better solubility in aqueous media, making it suitable for various pharmaceutical applications.

The synthesis of this compound typically involves several steps. One common approach is to start with a substituted benzaldehyde or benzoic acid derivative and undergo a series of reactions to introduce the tetrahydropyridine ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

Physical and Chemical Properties

2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride exhibits several notable physical and chemical properties that make it an attractive candidate for various applications. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility profile makes it suitable for formulation in aqueous solutions for pharmaceutical use.

The compound also demonstrates good stability under standard laboratory conditions. However, it is important to store it in a dry environment to prevent degradation. The pKa value of the benzoic acid group is approximately 4.5, indicating that it can exist in both protonated and deprotonated forms depending on the pH of the solution. This property can be leveraged in drug delivery systems where pH-responsive behavior is desired.

Pharmacological Properties and Biological Activity

2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride has been extensively studied for its pharmacological properties. One of its key applications is as a potential therapeutic agent for neurological disorders. Research has shown that compounds with similar structures exhibit activity as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders.

A study published in the European Journal of Medicinal Chemistry in 2020 evaluated the antidepressant-like effects of several tetrahydropyridine-substituted benzoic acids in animal models. The results indicated that these compounds significantly reduced immobility time in the forced swim test and tail suspension test, suggesting their potential as novel antidepressants.

Beyond its antidepressant properties, 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride has also shown promise in other therapeutic areas. For example, recent studies have explored its anti-inflammatory effects. A research article in the Inflammation Research journal reported that this compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests its potential use in treating inflammatory diseases.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate its safety and tolerability in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are bright. Ongoing research aims to optimize its pharmacokinetic properties and explore new delivery methods to enhance its therapeutic efficacy. Additionally, efforts are being made to investigate its potential synergistic effects when combined with other drugs commonly used to treat neurological and inflammatory disorders.

Safety Considerations

Safety is a critical aspect of any pharmaceutical compound's development. While early studies suggest that 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride has a favorable safety profile, further investigations are necessary to fully understand its long-term effects. Preclinical toxicology studies have shown no significant toxicity at relevant doses.

In conclusion, 2-(1,2,3,6-tetrahydropyridin-4-yl)benzoic acid hydrochloride (CAS No. 2409597-35-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders and inflammatory diseases.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent